N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide

• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol
• IUPAC Name: N-[4-chloro-3-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C19H21ClN2O4/c1-3-6-18(23)21-13-9-10-14(20)15(11-13)22-19(24)12-26-17-8-5-4-7-16(17)25-2/h4-5,7-11H,3,6,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FGYUJJSPZJIFGH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)COC2=CC=CC=C2OC

Description

N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide, also known as GW501516, is a synthetic drug that has gained attention in the scientific community due to its potential application in various fields such as sports medicine, cancer research, and metabolic disorders. This compound belongs to the class of PPARδ agonists, which are known to regulate lipid and glucose metabolism.

Mechanism of Action

N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), which is a nuclear receptor that regulates lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake, which results in increased energy production and improved endurance.
Biochemical and Physiological Effects:
N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide has been shown to increase endurance and reduce recovery time in animal models. It has also been shown to improve insulin sensitivity and reduce inflammation. Additionally, it has been shown to increase HDL cholesterol levels and decrease triglyceride levels in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide in lab experiments is its ability to activate PPARδ, which can lead to improved metabolic function and increased energy production. However, one limitation is its potential health risks, which can make it difficult to use in human studies.

Future Directions

Future research on N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide could focus on its potential application in the treatment of metabolic disorders such as obesity and type 2 diabetes. Additionally, further studies could investigate its potential use in cancer therapy and its effects on the immune system. Finally, more research could be done on the potential risks and benefits of using N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide in humans.

Synthesis Methods

The synthesis of N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide involves the reaction between 4-chloro-3-nitrobenzoic acid and 2-methoxyphenol, followed by the reduction of the nitro group with tin and hydrochloric acid. The resulting amine is then acetylated with acetic anhydride to form the final product.

Scientific Research Applications

N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide has been studied extensively for its potential application in sports medicine as a performance-enhancing drug. It has been shown to increase endurance and reduce recovery time in animal models. However, its use in humans is banned by the World Anti-Doping Agency due to its potential health risks.
In cancer research, N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide has been studied for its ability to inhibit tumor growth and induce apoptosis in cancer cells. It has also been shown to enhance the efficacy of chemotherapy drugs.
In metabolic disorders, N-(4-chloro-3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)butanamide has been studied for its ability to improve insulin sensitivity and reduce inflammation in animal models. It has also been shown to reduce the risk of obesity and type 2 diabetes.